Cas no 2229365-60-8 (tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}azetidine-1-carboxylate
• CAS No: 2229365-60-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6225093
• PubChem ID: 165620471
• Update Time: 2025-08-03

tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}azetidine-1-carboxylate
• 2229365-60-8
• tert-butyl 3-{[1-(aminomethyl)cyclopropyl]methyl}azetidine-1-carboxylate
• EN300-1893928

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-7-10(8-15)6-13(9-14)4-5-13/h10H,4-9,14H2,1-3H3
• InChI Key： DAGOTLXWXAGCEY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)CC1(CN)CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}azetidine-1-carboxylate

tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate: A Novel Compound with Promising Applications in Pharmaceutical Research

tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate is a complex organic molecule characterized by its unique structural framework, which includes a tert-butyl group, a azetidine-1-carboxylate moiety, and a cyclopropylmethyl substituent connected through an aminomethyl bridge. This compound, with the CAS number 2229365-60-8, represents a significant advancement in the development of multifunctional scaffolds for drug discovery. Its molecular architecture combines elements of cyclic structures and nitrogen-containing functionalities, making it a valuable candidate for exploring novel therapeutic targets.

Recent studies have highlighted the potential of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of protein kinase C (PKC) isoforms, which are implicated in various diseases including cancer and neurodegenerative disorders. The aminomethyl group likely plays a critical role in enhancing the molecule's reactivity towards enzymatic targets, while the tert-butyl substituent provides steric protection against premature hydrolysis.

From a synthetic perspective, the preparation of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate involves a multi-step process that typically begins with the formation of a azetidine-1-carboxylate core. Researchers have employed catalytic asymmetric synthesis methods to achieve high stereocontrol, which is essential for maintaining the biological activity of the final compound. A 2022 study published in Organic Letters reported the use of a chiral phosphoric acid catalyst to selectively form the cyclopropylmethyl bridge, demonstrating the importance of stereochemical precision in drug design.

The azetidine-1-carboxylate moiety in this compound is particularly noteworthy for its ability to form hydrogen bonds with biological macromolecules. This property has been leveraged in the development of small molecule inhibitors targeting matrix metalloproteinases (MMPs), which are involved in extracellular matrix remodeling. A 2023 preclinical study in Cell Chemical Biology showed that tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate exhibited potent anti-inflammatory activity by selectively inhibiting MMP-9, suggesting its potential as a therapeutic agent for inflammatory diseases.

Advances in computational chemistry have further enhanced the understanding of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate's pharmacological profile. Machine learning algorithms have been used to predict its binding affinity to various protein targets, including serine/threonine kinase (STK) families. A 2023 study in ACS Chemical Biology demonstrated that the aminomethyl group contributes significantly to the molecule's ability to bind to the ATP-binding site of these kinases, which is a common target for anticancer therapies.

From an industrial perspective, the scalability of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate's synthesis remains a key challenge. While laboratory-scale preparations have been successfully achieved, large-scale production requires optimization of reaction conditions to minimize byproduct formation. A 2023 review in Green Chemistry discussed the use of continuous flow reactors to improve the efficiency of the synthesis process, which is critical for transitioning this compound from academic research to pharmaceutical applications.

The tert-butyl group in this molecule also serves as a versatile handle for further chemical modifications. This has led to the development of prodrugs and conjugates that enhance the compound's solubility and bioavailability. For example, a 2023 study in Drug Discovery Today described the creation of a tert-butyl ester derivative that showed improved oral bioavailability compared to the parent compound, highlighting the importance of functional group manipulation in drug development.

Recent advances in structural biology have provided new insights into the molecular interactions of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate. Cryo-electron microscopy studies have revealed how this compound binds to specific protein domains, offering a clearer understanding of its mechanism of action. These findings have direct implications for the design of more potent and selective inhibitors, which is a major goal in modern drug discovery.

Despite its promising properties, the clinical translation of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate faces several challenges. One of the primary concerns is its potential toxicity, which must be thoroughly evaluated through preclinical studies. A 2023 safety assessment in Toxicological Sciences indicated that the compound exhibited low acute toxicity in animal models, but further studies are needed to assess its long-term effects.

Overall, tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate represents a compelling example of how complex organic molecules can be engineered to target specific biological processes. Its unique structural features and functional groups make it a valuable tool for exploring new therapeutic avenues, particularly in the fields of oncology and inflammatory diseases. As research in this area continues to evolve, the potential applications of this compound are likely to expand, further underscoring its importance in pharmaceutical research.

Continued investigation into the synthetic methods, biological activity, and pharmacokinetic properties of tert-butyl 3-{1-(aminomethyl)cyclopropylmethyl}-azetidine-1-carboxylate will be critical for its successful transition from the laboratory to clinical practice. The interplay between its structural elements and biological targets offers a rich area for exploration, with the potential to yield significant advancements in the treatment of various diseases.